Cas no 2840-44-0 (7-Fluoro-1-tetralone)

• Product Name: 7-Fluoro-1-tetralone
• CAS No: 2840-44-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD07375433
• CID: 43482
• PubChem ID: 10374764
• Update Time: 2025-10-28

7-Fluoro-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1-tetralone
• 7-Fluoro-3,4-dihydro-2H-naphthalen-1-one
• 7-Fluoro-3,4-dihydronaphthalen-1(2H)-one
• 7-fluoro-2,3,4-trihydronaphthalen-1-one
• 7-fluoro-l,2,3,4-tetrahydro-naphthalen-1-one
• 7-fluorotetral-1-one
• (S)-N-(5-AMINO-1-CARBOXYPENTYL)IMINODIACETICACIDHYDRATE
• 2840-44-0
• 7-fluoro-3,4-dihydro-1(2H)-naphtalenone
• EN300-113665
• MFCD07375433
• SY038468
• 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• CS-W022540
• FS-2805
• AC-29179
• 7-fluorotetralone
• 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-
• DTXSID90438833
• AKOS005063979
• UCBYBFAJSWCTLG-UHFFFAOYSA-N
• 7-Fluoro-3,4-dihydro-1(2H)-naphthalenone
• 7-Fluoro-1-tetralone, 97%
• 7-fluoro-3,4-dihydro-1 (2H)-naphthalenone
• AB41848
• J-519244
• AM9269
• FT-0649485
• SCHEMBL769238
• 7-Fluorotetralin-1-one
• Z1008431012
• A819441
• 7-fluoro- 1-tetralone

• MDL： MFCD07375433
• Inchi： 1S/C10H9FO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6H,1-3H2
• InChI Key： UCBYBFAJSWCTLG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CCC2)=O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.198
• Melting Point: 61-66 °C
• Boiling Point: 258.1℃ at 760 mmHg
• Flash Point: 99.5 oC
• Refractive Index: 1.542?
• PSA: 17.07000
• LogP: 2.34470

7-Fluoro-1-tetralone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-Fluoro-1-tetralone

Professional Introduction to 7-Fluoro-1-tetralone (CAS No. 2840-44-0)

7-Fluoro-1-tetralone (CAS No. 2840-44-0) is a fluorinated tetralone derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the tetralone class, which is characterized by a fused bicyclic system consisting of four aromatic rings. The introduction of a fluorine atom at the 7-position of the tetralone core significantly modulates its electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The< strong>fluorine substituent in 7-fluoro-1-tetralone plays a crucial role in enhancing the metabolic stability and binding affinity of the molecule to its target receptors. Fluorinated compounds are widely recognized for their ability to improve pharmacokinetic profiles, including bioavailability, half-life, and resistance to enzymatic degradation. In recent years, there has been a surge in research focused on the development of fluorinated heterocycles as pharmacophores due to their versatility and efficacy in modulating biological pathways.

One of the most compelling aspects of 7-fluoro-1-tetralone is its potential application in the treatment of various neurological disorders. Tetralones, in general, have been investigated for their neuroprotective and anti-inflammatory properties. The fluorine atom at the 7-position may further enhance these effects by improving the compound's ability to cross the blood-brain barrier and interact with central nervous system receptors. Recent studies have demonstrated that fluorinated tetralones exhibit promising activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Moreover, 7-fluoro-1-tetralone has shown promise in oncology research. The structural motif of tetralones is known to exhibit inhibitory effects on certain enzymes and receptors involved in cancer cell proliferation and survival. The introduction of a< strong>fluorine atom at the 7-position can fine-tune the electronic properties of the molecule, leading to enhanced binding affinity and selectivity towards cancer-related targets. Preliminary studies have indicated that 7-fluoro-1-tetralone may serve as a lead compound for developing novel anticancer agents that target specific pathways involved in tumor growth and metastasis.

The synthesis of 7-fluoro-1-tetralone involves multi-step organic transformations, including fluorination reactions and cyclization processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards. The use of< strong>fluorine-incorporating techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions has enabled researchers to efficiently construct the desired fluorinated tetralone structure.

In conclusion, 7-fluoro-1-tetralone (CAS No. 2840-44-0) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for developing innovative therapeutic agents. Its unique structural features and potential biological activities make it a compelling candidate for further investigation in drug discovery programs targeting neurological disorders, oncology, and other therapeutic areas. As research continues to uncover new applications for fluorinated heterocycles, compounds like 7-fluoro-1-tetralone are poised to play a pivotal role in shaping the future of medicinal chemistry.